Cas no 439937-61-8 (4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid)

• Product Name: 4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid
• CAS No: 439937-61-8
• MF: C₁₁H₂₂N₂O₃S
• MW: 262.368981838226
• MDL: MFCD07783023
• CID: 327991
• PubChem ID: 57651280
• Update Time: 2025-06-15

4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,1-butyl-3-(4-sulfobutyl)-, inner salt
• 4-(3-Butyl-2,3-Dihydro-1H-Imidazol-1-yl)Butane-1-Sulphonic Acid
• 4-(3-butyl-2H-imidazol-1-yl)butane-1-sulfonic acid
• SCHEMBL15267307
• PS-11101
• tert-butyl?4-(trifluoromethyl)phenylcarbamate
• 1H-Imidazolium,1-butyl-3-(4-sulfobutyl)-,inner salt
• 4-[3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-yl]butanesulphonic acid 95%
• DTXSID90657224
• 4-[3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-yl]butanesulfonic acid
• 4-(3-Butyl-1-imidazolio)-1-butanesulphonate
• 4-(3-butyl-2,3-dihydro-1H-imidazol-1-yl)butane-1-sulfonic acid
• 439937-61-8
• MFCD07783023
• SCHEMBL34148
• AKOS037655407
• 4-[3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-yl]butanesulphonic acid
• G78807
• 4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid

• MDL： MFCD07783023
• Inchi： 1S/C11H22N2O3S/c1-2-3-6-12-8-9-13(11-12)7-4-5-10-17(14,15)16/h8-9H,2-7,10-11H2,1H3,(H,14,15,16)
• InChI Key： HMUNIRFNXACTFG-UHFFFAOYSA-N
• SMILES： S(CCCCN1C=CN(CCCC)C1)(=O)(=O)O

Computed Properties

• Exact Mass: 262.135
• Monoisotopic Mass: 262.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2A^2
• XLogP3: 1.5

4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid

Research Briefing on 4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid (CAS: 439937-61-8)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound 4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid (CAS: 439937-61-8). This sulfonic acid derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and therapeutic development. The briefing synthesizes recent literature to highlight key aspects of its synthesis, biological activity, and pharmacological relevance.

Recent studies have focused on the synthetic pathways for 4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid, emphasizing its structural versatility and the optimization of yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its suitability for further biological evaluation. The compound's unique imidazole and sulfonic acid moieties suggest potential interactions with biological targets, making it a candidate for enzyme inhibition studies.

In vitro and in vivo studies have explored the compound's pharmacological properties, particularly its role as a modulator of specific enzymatic pathways. Preliminary data indicate that 4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid exhibits inhibitory effects on certain kinases, which are critical in signaling pathways associated with inflammatory and proliferative diseases. These findings underscore its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer and autoimmune disorders.

Further research has investigated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Computational modeling and experimental assays have provided insights into its bioavailability and metabolic stability, which are crucial for its progression into preclinical development. Challenges such as solubility and plasma protein binding are being addressed through structural modifications and formulation strategies.

The briefing also highlights collaborative efforts between academic institutions and pharmaceutical companies to accelerate the translation of 4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid into clinical applications. Patents and regulatory filings related to the compound are discussed, reflecting the growing commercial interest in its therapeutic potential. Future research directions include expanding its scope to other disease models and exploring combination therapies to enhance efficacy.

In conclusion, 4-3-(But-1-yl)-2,3-dihydro-1H-imidazol-1-ylbutanesulfonic Acid represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable tool for both basic research and applied medicine. Continued investigation into its mechanisms of action and therapeutic applications will be essential to fully realize its potential in addressing unmet medical needs.